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molecular formula C7H7ClFN3O B8445662 4-(3-Chloro-5-fluorophenyl)semicarbazide

4-(3-Chloro-5-fluorophenyl)semicarbazide

Cat. No. B8445662
M. Wt: 203.60 g/mol
InChI Key: NMRXREIIDJYCDO-UHFFFAOYSA-N
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Patent
US05098466

Procedure details

N-methoxycarbonyl-3-chloro-5-fluoroaniline (51.8 gms, 254M) is added to a mixture of hydrazine hydrate (125 ml) and isobutyl alcohol (160 ml). The mixture is heated to 100° for 10 hours under nitrogen. The solution is cooled to room temperature, diluted with water and filtered. The solid is rinsed with water (2×) and dried under vacuum to give 4-(3-chloro-5-fluorophenyl)semicarbazide as a white solid.
Name
N-methoxycarbonyl-3-chloro-5-fluoroaniline
Quantity
51.8 g
Type
reactant
Reaction Step One
Quantity
125 mL
Type
reactant
Reaction Step One
Quantity
160 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
C[O:2][C:3]([NH:5][C:6]1[CH:11]=[C:10]([F:12])[CH:9]=[C:8]([Cl:13])[CH:7]=1)=O.O.[NH2:15][NH2:16].C(O)C(C)C>O>[Cl:13][C:8]1[CH:7]=[C:6]([NH:5][C:3](=[O:2])[NH:15][NH2:16])[CH:11]=[C:10]([F:12])[CH:9]=1 |f:1.2|

Inputs

Step One
Name
N-methoxycarbonyl-3-chloro-5-fluoroaniline
Quantity
51.8 g
Type
reactant
Smiles
COC(=O)NC1=CC(=CC(=C1)F)Cl
Name
Quantity
125 mL
Type
reactant
Smiles
O.NN
Name
Quantity
160 mL
Type
reactant
Smiles
C(C(C)C)O
Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture is heated to 100° for 10 hours under nitrogen
Duration
10 h
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
The solid is rinsed with water (2×)
CUSTOM
Type
CUSTOM
Details
dried under vacuum

Outcomes

Product
Name
Type
product
Smiles
ClC=1C=C(C=C(C1)F)NC(NN)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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